Cas no 251647-49-1 (N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)cytidine)

• Product Name: N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)cytidine
• CAS No: 251647-49-1
• MF: C₄₀H₄₁N₃O₉
• MW: 707.768251180649
• MDL: MFCD17215638
• CID: 238506
• Update Time: 2025-08-05

N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)cytidine Chemical and Physical Properties

Names and Identifiers

• Cytidine,N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-(2-methoxyethyl)-
• N-Benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-(2-methoxyethyl)cytidine
• N-benzoyl-5'-O-DmTr-2'-O-(2-methoxyethyl)-Cytidine
• N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)cytidine

• MDL： MFCD17215638
• Inchi： 1S/C40H41N3O9/c1-47-24-25-50-36-35(44)33(52-38(36)43-23-22-34(42-39(43)46)41-37(45)27-10-6-4-7-11-27)26-51-40(28-12-8-5-9-13-28,29-14-18-31(48-2)19-15-29)30-16-20-32(49-3)21-17-30/h4-23,33,35-36,38,44H,24-26H2,1-3H3,(H,41,42,45,46)/t33-,35-,36-,38-/m1/s1
• InChI Key： PRAZQDMVAGLVKR-XHOUGWTJSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)OCCOC)N1C(N=C(C=C1)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 707.28443

Experimental Properties

• PSA: 139.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)cytidine

Introduction to N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)cytidine (CAS No. 251647-49-1)

N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)cytidine, with the CAS number 251647-49-1, is a specialized nucleoside analog that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules known as modified nucleosides, which are widely studied for their potential applications in drug development, particularly in the areas of antiviral and anticancer therapies.

The structural modification of this compound involves the introduction of a benzoyl group at the 4-position of the purine ring and the substitution of the 2'-hydroxyl group with a 2-methoxyethyl moiety. These modifications are strategically designed to enhance the pharmacological properties of the nucleoside, including improved solubility, stability, and bioavailability. Such alterations can significantly influence the compound's interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in nucleoside analogs as therapeutic agents due to their ability to mimic natural nucleosides and interfere with viral replication or cancer cell proliferation. The benzoyl substitution at the 4-position of N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)cytidine is particularly noteworthy, as it can enhance the compound's binding affinity to enzymes such as reverse transcriptase, which is crucial for antiviral therapies. Additionally, the 2-methoxyethyl group at the 2'-position improves solubility in aqueous solutions, facilitating better absorption and distribution within the body.

Current research in this area has demonstrated that modifications of nucleoside structures can lead to significant improvements in drug efficacy and safety. For instance, studies have shown that N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)cytidine exhibits potent antiviral activity against several RNA viruses by inhibiting their replication cycle. This has been attributed to its ability to competitively inhibit viral enzymes, thereby disrupting viral protein synthesis and viral genome replication.

Moreover, preclinical studies have indicated that this compound may have potential applications in cancer therapy. The ability of N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)cytidine to interfere with DNA synthesis and repair mechanisms in cancer cells has been explored. By incorporating into the DNA chain and causing structural alterations, this nucleoside analog can induce apoptosis or cell cycle arrest in cancer cells, offering a novel approach to oncology treatment.

The synthesis of N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)cytidine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the benzoyl group at the 4-position requires careful consideration to ensure optimal yield and purity. Similarly, the substitution of the 2'-hydroxyl group with a 2-methoxyethyl moiety demands specialized techniques to achieve high selectivity and minimize side reactions.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for such modified nucleosides. Techniques such as solid-phase synthesis and enzymatic catalysis have been employed to improve reaction efficiency and reduce purification costs. These advancements are crucial for translating laboratory findings into clinical applications, ensuring that promising compounds like N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)cytidine can be produced on a larger scale for therapeutic use.

The pharmacokinetic properties of N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)cytidine are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Studies have shown that modifications at the 2'-position can significantly impact solubility and cellular uptake, which are critical factors for drug efficacy.

In conclusion, N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)cytidine (CAS No. 251647-49-1) represents a promising avenue in chemical and biomedical research. Its unique structural features make it an attractive candidate for further development in antiviral and anticancer therapies. As research continues to uncover new applications for modified nucleosides, compounds like this one are poised to play a significant role in future medical treatments.